Cas no 74867-37-1 (1,2,3-Decanetriol, (2R,3R)-)

• Product Name: 1,2,3-Decanetriol, (2R,3R)-
• CAS No: 74867-37-1
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 1770881
• PubChem ID: 12619491
• Update Time: 2025-04-21

1,2,3-Decanetriol, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Decanetriol, (2R,3R)-
• (2R,3R)-decane-1,2,3-triol
• 74867-37-1
• DTXSID30504566
• NRQTTYGIVFAJLQ-NXEZZACHSA-N

• Inchi： 1S/C10H22O3/c1-2-3-4-5-6-7-9(12)10(13)8-11/h9-13H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： NRQTTYGIVFAJLQ-NXEZZACHSA-N
• SMILES： O[C@@H]([C@@H](CO)O)CCCCCCC

Computed Properties

• Exact Mass: 190.15689456g/mol
• Monoisotopic Mass: 190.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.7Ų